![molecular formula C13H20O3 B3333600 methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate CAS No. 1173097-50-1](/img/structure/B3333600.png)
methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate
Overview
Description
Methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate is a synthetic compound that has gained significant attention in scientific research due to its unique properties. This molecule is a deuterated analog of the natural compound, prostaglandin E2, which is a potent lipid mediator involved in various physiological processes. The deuterated analog of prostaglandin E2 has been synthesized to study its mechanism of action and potential therapeutic applications.
Mechanism of Action
The mechanism of action of methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate is similar to that of prostaglandin E2. This compound acts on the prostaglandin E2 receptors, which are G-protein-coupled receptors. The activation of these receptors leads to the activation of various signaling pathways that regulate various physiological processes such as inflammation, pain, and fever.
Biochemical and Physiological Effects:
Methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate has been shown to have various biochemical and physiological effects. This compound has been shown to have anti-inflammatory and analgesic effects. It has also been shown to regulate fever and body temperature. These effects are similar to those of prostaglandin E2.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate in lab experiments are that it is a deuterated analog of prostaglandin E2, which allows for the study of the mechanism of action of prostaglandin E2. The limitations of using this compound are that it is a synthetic compound, and its effects may not be entirely similar to those of prostaglandin E2.
Future Directions
There are several future directions for the use of methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate in scientific research. One of the potential applications of this compound is in the development of new anti-inflammatory and analgesic drugs. The deuterated analog of prostaglandin E2 may have improved pharmacokinetic properties, which may lead to the development of more effective drugs. Another potential application of this compound is in the study of the role of prostaglandin E2 in various physiological processes such as fever and body temperature regulation.
Conclusion:
Methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate is a synthetic compound that has been used in various scientific research applications. This compound is a deuterated analog of prostaglandin E2, which allows for the study of the mechanism of action of prostaglandin E2. The biochemical and physiological effects of this compound are similar to those of prostaglandin E2. The use of this compound in scientific research may lead to the development of new anti-inflammatory and analgesic drugs and a better understanding of the role of prostaglandin E2 in various physiological processes.
Scientific Research Applications
Methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate has been used in various scientific research applications. One of the primary uses of this compound is to study the mechanism of action of prostaglandin E2. Prostaglandin E2 is a potent lipid mediator that plays a crucial role in various physiological processes such as inflammation, pain, and fever. The deuterated analog of prostaglandin E2 has been synthesized to study its mechanism of action and potential therapeutic applications.
properties
IUPAC Name |
methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4+/i9D2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEWDNTWNSAZUDX-WSBDTLJESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC1C(CCC1=O)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C1CCC(=O)C1C/C=C/CC)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10745854 |
Source
|
| Record name | Methyl {3-oxo-2-[(2E)-pent-2-en-1-yl]cyclopentyl}(~2~H_2_)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10745854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2,2-dideuterio-2-[3-oxo-2-[(E)-pent-2-enyl]cyclopentyl]acetate | |
CAS RN |
1173097-50-1 |
Source
|
| Record name | Methyl {3-oxo-2-[(2E)-pent-2-en-1-yl]cyclopentyl}(~2~H_2_)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10745854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1173097-50-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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